Cas no 1234875-21-8 (4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide)

• Product Name: 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide
• CAS No: 1234875-21-8
• MF: C₁₃H₁₉N₃O₃S₂
• MW: 329.438260316849
• CID: 6209033
• PubChem ID: 49725672
• Update Time: 2025-10-31

4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide
• 4-(cyclopropanesulfonyl)-N-[(thiophen-2-yl)methyl]piperazine-1-carboxamide
• VU0527759-1
• 1234875-21-8
• 4-cyclopropylsulfonyl-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• 4-(cyclopropylsulfonyl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• AKOS024527133
• SR-01000926120
• SR-01000926120-1
• F5882-6910

• Inchi： 1S/C13H19N3O3S2/c17-13(14-10-11-2-1-9-20-11)15-5-7-16(8-6-15)21(18,19)12-3-4-12/h1-2,9,12H,3-8,10H2,(H,14,17)
• InChI Key： HPLRIMJYXOXEHI-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C(NCC2=CC=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 329.087
• Monoisotopic Mass: 329.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 0.4

Additional information on 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide

Introduction to 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide (CAS No. 1234875-21-8)

4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide (CAS No. 1234875-21-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and antipsychotic properties.

The cyclopropanesulfonyl group in the structure of 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide imparts significant chemical stability and enhances the compound's ability to interact with specific biological targets. The thiophen-2-yl moiety, on the other hand, contributes to the compound's lipophilicity and influences its pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide has shown promising results in preclinical studies for its analgesic effects. Research conducted at the University of California, San Francisco, found that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism of action is believed to involve modulation of sodium channels and inhibition of nociceptive signaling pathways.

The methylpiperazine moiety in 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide is known for its ability to cross the blood-brain barrier, which is crucial for central nervous system (CNS) disorders. This property has led to investigations into its potential use in treating neurological conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that the compound can improve cognitive function and motor coordination in animal models.

From a pharmacokinetic perspective, 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both acute and chronic treatment regimens.

In terms of safety and toxicity, preliminary toxicological studies have indicated that 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide is well-tolerated at therapeutic doses. However, further extensive safety evaluations are necessary to ensure its long-term safety profile before it can be advanced to clinical trials.

The development of 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide is currently at an early stage, but the compound's promising preclinical data have sparked interest among pharmaceutical companies and academic researchers alike. Ongoing research aims to optimize its structure for improved potency and selectivity while minimizing potential side effects.

In conclusion, 4-(cyclopropanesulfonyl)-N-(thiophen-2-yl)methylpiperazine-1-carboxamide (CAS No. 1234875-21-8) represents a novel and exciting addition to the field of medicinal chemistry. Its unique combination of structural features and biological activities makes it a promising candidate for further development as a therapeutic agent in various medical conditions. Continued research will undoubtedly uncover more about its full potential and contribute to the advancement of drug discovery in this area.